Cas no 13472-33-8 (Sodium perrhenate)

• Product Name: Sodium perrhenate
• CAS No: 13472-33-8
• MF: NaO₄Re
• MW: 273.194372177124
• MDL: MFCD00014231
• CID: 87001
• PubChem ID: 24863779
• Update Time: 2025-04-18

Sodium perrhenate Chemical and Physical Properties

Names and Identifiers

• Sodium perrhenate
• sodium,oxido(trioxo)rhenium
• sodium rhenate
• Sodium metaperrhenate
• sodium perrhenate(VII)
• rhenium(vii)sodiumoxide
• PERRHENIC ACID SODIUM SALT
• SODIUM PERRHENATE, 99.99%
• Sodium perrhenate, Re 68%
• Rhenium(vii) sodium oxide
• Sodiumperrhenate(99.9%-Re)
• PE1T8NN47Q
• Na.O4Re
• Rhenate (ReO41-), sodium, (T-4)-
• Rhenate (ReO41-), sodium (1:1), (T-4)-
• sodium oxido(trioxo)rhenium
• sodium tetraoxorhenate(1-)
• potassium tetraoxorhenate(1-)
• KMISVFTVBOPTAI-UHFFFAOYSA-N
• PERRHENIC ACID, SODIUM SALT
• 8880AF
• Perrhenic acid(HReO4), sodium salt (8CI)
• Rhenate(Reo4(sup 1-)), so
• RHENIUM SODIUM OXIDE (RENAO4)
• Q2592158
• sodium;oxido(trioxo)rhenium
• AKOS015910781
• Sodium perrhenate (NaReO4)
• EC 236-742-9
• Rhenate(Reo4(sup 1-)), sodium, (T-4)-
• 13472-33-8
• UNII-PE1T8NN47Q
• MFCD00014231
• Perrhenic acid (HReO4), sodium salt
• EINECS 236-742-9
• Perrhenic acid(HReO4), sodium salt
• Rhenate(ReO4(sup1)), sodium, (T4) (9CI)
• Rhenate (ReO41), sodium, (T4)
• Rhenate(ReO4(sup1)), sodium, (T4)
• DB-256119
• Rhenate (ReO41), sodium (1:1), (T4)
• Rhenate(Reo4(sup 1-)), sodium, (T-4)-(9CI)

• MDL： MFCD00014231
• Inchi： 1S/Na.4O.Re/q+1;;;;-1;
• InChI Key： KMISVFTVBOPTAI-UHFFFAOYSA-N
• SMILES： [Re](=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 273.92500
• Monoisotopic Mass: 273.925179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.3

Experimental Properties

• Color/Form: Colorless hexagonal crystals or powders, hygroscopic.
• Density: 5.39 g/mL at 25 °C(lit.)
• Melting Point: 300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water and ethanol.
• Stability/Shelf Life: hygroscopic
• PSA: 74.27000
• LogP: -0.47520
• Solubility: Soluble
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Sodium perrhenate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272-H315-H319-H335
• Warning Statement： P220-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1479
• WGK Germany：3
• Hazard Category Code： 8-36/37/38
• Safety Instruction： 17-26-27-36/37/39
• RTECS：WD3675000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：5.1
• Risk Phrases：R8
• Packing Group：II
• Safety Term：5.1
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt